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Compound of Interest

Compound Name: 5,6-Diaminopyrimidine-4-thiol

CAS No.: 2846-89-1

Cat. No.: B1299611

Get Quote

An In-depth Analysis of 5,6-Diaminopyrimidine-4-thiol for Researchers and Drug

Development Professionals

In the intricate world of heterocyclic chemistry, precise nomenclature is paramount. This guide

addresses a common point of confusion among researchers, clarifying that 5,6-
Diaminopyrimidine-4-thiol and 4,5-diamino-6-mercaptopyrimidine are, in fact, synonymous

names for the same chemical entity. This compound, identified by the CAS Number 2846-89-1,

is a pivotal building block in medicinal chemistry, primarily for the synthesis of purine and

pteridine analogs.

This guide will move beyond a simple comparison to provide a comprehensive technical

overview of this versatile precursor. We will delve into its chemical properties, tautomeric

nature, synthesis, and key applications, supported by experimental data and detailed protocols

to empower your research and development endeavors.
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Unraveling the Nomenclature: One Compound,
Multiple Names
A frequent source of ambiguity in chemical literature and supplier catalogs is the

interchangeable use of "5,6-Diaminopyrimidine-4-thiol" and "4,5-diamino-6-

mercaptopyrimidine." Both names describe the same pyrimidine core structure with two

adjacent amino groups at positions 5 and 6, and a sulfur-containing group at position 4.

The IUPAC name, 5,6-diamino-1H-pyrimidine-4-thione, provides a more precise description,

highlighting a crucial aspect of this molecule's chemistry: thiol-thione tautomerism.

The Thiol-Thione Tautomerism
Like many mercaptopyrimidines, this compound exists as a dynamic equilibrium between two

tautomeric forms: the thiol form (5,6-Diaminopyrimidine-4-thiol) and the thione form (5,6-

diamino-1H-pyrimidine-4-thione).
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Caption: Thiol-thione tautomerism of the title compound.

Spectroscopic and computational studies suggest that in the solid state and in polar solvents,

the thione form is generally the more stable and predominant tautomer. This is an important

consideration for reaction mechanisms and analytical characterization.

Physicochemical and Spectroscopic Profile
A thorough understanding of the compound's properties is essential for its effective use in

synthesis.
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Property Value Reference

CAS Number 2846-89-1

Molecular Formula C₄H₆N₄S

Molecular Weight 142.18 g/mol

Appearance
Off-white to yellow crystalline

powder
-

Melting Point >300 °C -

Solubility
Sparingly soluble in water,

soluble in DMSO
-

Spectroscopic Data
While a comprehensive public database of spectra for this specific compound is limited, data

for structurally similar compounds and general principles of NMR and IR spectroscopy allow for

expected peak assignments.

¹H-NMR (DMSO-d₆, 400 MHz): Expected signals would include broad singlets for the two

non-equivalent amino groups (NH₂) and the N-H proton of the pyrimidine ring in the thione

form. A signal for the C-H proton on the pyrimidine ring would also be present. For the

related compound 4,6-diamino-1-hydro-5-hydroxy-pyrimidine-2-thione, amino protons appear

as singlets around δ 6.07 and 6.18 ppm, with the N-H proton at δ 7.43 ppm.

¹³C-NMR (DMSO-d₆, 100 MHz): Key resonances would include a peak for the thione carbon

(C=S) typically found in the range of δ 170-185 ppm. Other signals would correspond to the

carbon atoms of the pyrimidine ring. In similar th
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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